![molecular formula C23H31N5O2 B2527188 N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide CAS No. 921897-04-3](/img/structure/B2527188.png)
N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide is a useful research compound. Its molecular formula is C23H31N5O2 and its molecular weight is 409.534. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Potential Applications
The chemical compound N-(2-(5-(3-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide, due to its structural complexity and the presence of a pyrazolo[3,4-d]pyrimidin-4-one core, is likely to be synthesized through methods similar to those employed for pyrazolo[3,4-d]pyrimidin-4-one derivatives. These synthesis methods involve various organic reactions, including cyclocondensation, condensation with aromatic aldehydes, and reactions with hydroxylamine hydrochloride, urea, thiourea, and other reagents to yield a diverse range of derivatives with potential biological activities (Abdellatif et al., 2014).
Anticancer Activity
Compounds within the pyrazolo[3,4-d]pyrimidin-4-one family, closely related to this compound, have been studied for their anticancer properties. For instance, certain derivatives have shown significant antitumor activity against the MCF-7 human breast adenocarcinoma cell line, indicating the potential for these compounds to be developed into anticancer agents. One derivative, in particular, displayed potent inhibitory activity with a notable half maximal inhibitory concentration (IC50), suggesting strong efficacy in inhibiting cancer cell proliferation (Abdellatif et al., 2014).
Antimicrobial and Antibacterial Potential
Besides anticancer activities, pyrazolo[3,4-d]pyrimidin-4-one derivatives have been explored for their antimicrobial and antibacterial properties. These compounds have been synthesized and evaluated against various microbial strains, showing promising results in inhibiting the growth of certain pathogens. This suggests that derivatives of this compound could potentially serve as leads for the development of new antimicrobial agents with applications in combating infectious diseases (Maddila et al., 2016).
Mechanism of Action
Target of action
The compound contains a pyrazolo[3,4-d]pyrimidine core, which is a bicyclic aromatic system . Compounds with similar structures have been found to interact with a variety of biological targets, including various enzymes and receptors .
Biochemical pathways
Compounds with similar structures have been found to have antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Result of action
Based on the biological activities of similar compounds, it could potentially have a variety of effects depending on the specific targets it interacts with .
Properties
IUPAC Name |
N-[2-[5-[(3-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-propylpentanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31N5O2/c1-4-7-19(8-5-2)22(29)24-11-12-28-21-20(14-26-28)23(30)27(16-25-21)15-18-10-6-9-17(3)13-18/h6,9-10,13-14,16,19H,4-5,7-8,11-12,15H2,1-3H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUXNXRHANOKEQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(CCC)C(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.